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An In-depth Technical Guide to m-(Trifluoromethyl)cinnamic acid (CAS 779-89-5)

For Researchers, Scientists, and Drug Development Professionals

Executive Summary
This technical guide provides a comprehensive overview of m-(Trifluoromethyl)cinnamic acid
(CAS: 779-89-5), a fluorinated aromatic carboxylic acid of significant interest in pharmaceutical

and chemical research. The presence of the trifluoromethyl group imparts unique electronic

properties, enhancing lipophilicity and metabolic stability compared to its parent compound,

cinnamic acid.[1] This document details its chemical and physical properties, established

synthesis protocols, spectroscopic data, key applications, biological activities, and safety

information. All quantitative data is presented in structured tables, and key processes are

visualized using diagrams to facilitate understanding for researchers and drug development

professionals.

Chemical Identity and Physical Properties
m-(Trifluoromethyl)cinnamic acid is a white to off-white crystalline solid.[1][2] It is structurally

defined as a trans-cinnamic acid with a trifluoromethyl substituent at the meta-position of the

phenyl ring.[3][4] This substitution is critical to its function as a versatile building block in

organic synthesis.[1]

Table 1: Chemical Identifiers for m-(Trifluoromethyl)cinnamic acid
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Identifier Value

CAS Number 779-89-5[3]

Molecular Formula C₁₀H₇F₃O₂[3]

IUPAC Name
(E)-3-[3-(trifluoromethyl)phenyl]prop-2-enoic

acid[3]

Synonyms

3-(Trifluoromethyl)cinnamic acid, 3-[3-

(Trifluoromethyl)phenyl]acrylic acid, MTF-

CNA[4][5]

InChI
InChI=1S/C10H7F3O2/c11-10(12,13)8-3-1-2-

7(6-8)4-5-9(14)15/h1-6H,(H,14,15)/b5-4+[3]

InChIKey KSBWHDDGWSYETA-SNAWJCMRSA-N[3]

Canonical SMILES C1=CC(=CC(=C1)C(F)(F)F)/C=C/C(=O)O[3]

PubChem CID 719451[3]

Table 2: Physical and Chemical Properties

Property Value Source

Molecular Weight 216.16 g/mol [3][6]

Appearance White to off-white solid/powder [1][5]

Melting Point 135-137 °C [4][5]

Boiling Point ~292 °C (estimate) [5]

pKa 4.25 ± 0.10 (Predicted) [1][4]

Solubility
Soluble in DMSO and

Methanol (Slightly)
[4]

Storage Temperature
Room Temperature, sealed in

a dry environment
[4][7]
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Synthesis and Manufacturing
The most common laboratory and industrial synthesis of m-(Trifluoromethyl)cinnamic acid is

the Knoevenagel condensation.[1][5] This method involves the reaction of 3-

(trifluoromethyl)benzaldehyde with malonic acid, typically using a basic catalyst like piperidine

or pyridine.[1][5] An alternative route involves an aldol reaction between m-

Trifluoromethylbenzaldehyde and acetaldehyde in the presence of a base catalyst such as

DBU.[8]

Synthesis Workflow: Knoevenagel Condensation

3-(Trifluoromethyl)benzaldehyde

Reaction
(Reflux)

Malonic Acid Catalyst (e.g., Pyridine) Solvent (e.g., Toluene)

m-(Trifluoromethyl)cinnamic acid

Click to download full resolution via product page

Figure 1: Knoevenagel condensation workflow for synthesis.

Experimental Protocol: Knoevenagel Condensation
The following protocol is a representative method for the synthesis of m-
(Trifluoromethyl)cinnamic acid.

Reagent Preparation: In a round-bottom flask equipped with a reflux condenser and a

magnetic stirrer, combine 3-(trifluoromethyl)benzaldehyde (1 eq) and malonic acid (1.1 eq).

[1]
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Solvent and Catalyst Addition: Add a suitable solvent, such as toluene or benzene, to the

flask. Introduce a catalytic amount of pyridine or piperidine (0.1 eq).[1]

Reaction: Heat the mixture to reflux and maintain for several hours, monitoring the reaction

progress via Thin Layer Chromatography (TLC).

Work-up: After the reaction is complete, cool the mixture to room temperature. The product

may precipitate out of the solution. If not, the solvent can be removed under reduced

pressure.

Purification: The crude product is typically purified by recrystallization from a suitable solvent

system (e.g., ethanol/water) to yield the final white crystalline product.

Spectroscopic and Analytical Data
Spectroscopic analysis is crucial for the structural confirmation of m-
(Trifluoromethyl)cinnamic acid.

Table 3: Key Mass Spectrometry (MS) Data

m/z Interpretation

216.0
Molecular Ion [M]⁺ (100.0% Relative Intensity)

[9]

215.0 [M-H]⁺ (71.6% Relative Intensity)[9]

199.0
[M-OH]⁺ or [M-H₂O+H]⁺ (32.4% Relative

Intensity)[9]

171.0 [M-COOH]⁺ (29.5% Relative Intensity)[9]

151.0 (30.6% Relative Intensity)[9]

Table 4: ¹H NMR Spectroscopic Data (400 MHz in DMSO-d₆)
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Assignment Chemical Shift (ppm)

A (COOH) 12.60

B, C (Aromatic CH) 8.09, 8.04

D, E (Aromatic CH) 7.76, 7.72

G (Aromatic CH) 7.67

J (Vinyl CH) 6.74

Source: ChemicalBook[9]

Applications in Research and Development
m-(Trifluoromethyl)cinnamic acid is a valuable intermediate in the synthesis of various active

pharmaceutical ingredients (APIs) and other specialty chemicals.[5]

Pharmaceutical Intermediate
Its most notable application is as a key raw material in the synthesis of Cinacalcet.[1][4]

Cinacalcet is a calcimimetic agent used to treat secondary hyperparathyroidism in dialysis

patients and hypercalcemia in patients with parathyroid carcinoma.[4] The trifluoromethyl group

is a common motif in modern pharmaceuticals, often used to enhance potency and improve

pharmacokinetic profiles.
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Role in Cinacalcet Synthesis

m-(Trifluoromethyl)
cinnamic acid

Intermediate Steps
(e.g., Amide Coupling)

Cinacalcet

(R)-(+)-1-(1-Naphthyl)ethylamine

Click to download full resolution via product page

Figure 2: Simplified pathway showing m-(Trifluoromethyl)cinnamic acid as a precursor to
Cinacalcet.

Agrochemicals and Materials Science
The compound also serves as a building block for novel agrochemicals, where its properties

can be leveraged to create more effective pesticides and herbicides.[5] Additionally, it has been

explored in the development of fluorinated aromatic polymers and other functional materials.[1]

[10]

Biological Activity and Potential Mechanisms
While primarily used as a synthetic intermediate, m-(Trifluoromethyl)cinnamic acid and its

derivatives have been investigated for direct biological effects. Cinnamic acid derivatives, as a

class, are known to possess a wide range of biological activities, including antimicrobial,

anticancer, anti-inflammatory, and neuroprotective properties.[11][12]

Studies have specifically shown that m-(Trifluoromethyl)cinnamic acid exhibits sedative-

hypnotic activity in mice and is a potent inhibitor of spontaneous motility.[1][13] It has also been

identified as an inhibitor of enzymes such as dehydrogenases and amide hydrolase.[14] The
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inhibition of dehydrogenases can disrupt cellular electron transport and energy metabolism,

potentially leading to cell death, a mechanism relevant in cancer research.[14]

Conceptual Mechanism: Enzyme Inhibition

m-(Trifluoromethyl)
cinnamic acid

Enzyme
(e.g., Dehydrogenase)

Inhibits

Product

Catalyzes
reaction X

Substrate

Binds to
active site

Click to download full resolution via product page

Figure 3: Conceptual diagram of m-(Trifluoromethyl)cinnamic acid acting as an enzyme
inhibitor.

Safety and Handling
m-(Trifluoromethyl)cinnamic acid is classified as an irritant and requires careful handling in a

laboratory setting.

Table 5: GHS Hazard and Safety Information
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Category Code Description

Hazard Class H315 Causes skin irritation[3][15]

H319
Causes serious eye irritation[3]

[15]

H335
May cause respiratory

irritation[3][15]

Signal Word Warning [3][4]

Pictogram GHS07 (Exclamation Mark) [4]

Precautionary Statements P261 Avoid breathing dust[3][15]

P280
Wear protective gloves/eye

protection[3][15]

P302+P352
IF ON SKIN: Wash with plenty

of soap and water[15]

P305+P351+P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing[15][16]

Handling and Storage Protocol
Engineering Controls: Use only in a well-ventilated area, preferably within a chemical fume

hood. Facilities should be equipped with an eyewash station and a safety shower.[17][18]

Personal Protective Equipment (PPE): Wear chemical safety goggles, nitrile gloves, and a

lab coat. For operations that may generate dust, a NIOSH-approved N95 dust mask is

recommended.[17]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from

incompatible substances such as strong oxidizing agents.[10][18]
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First Aid: In case of contact, flush eyes or skin with copious amounts of water for at least 15

minutes and seek medical attention. If inhaled, move to fresh air. If ingested, rinse mouth

with water and seek immediate medical aid.[16][18]

Additional Experimental Protocols
Preparation of Stock Solutions for In Vivo Studies
The following protocols are provided as examples for preparing formulations for animal studies.

Investigator discretion is advised.

Protocol 1: Aqueous Suspension (2.5 mg/mL)[19]

Prepare a stock solution of m-(Trifluoromethyl)cinnamic acid in DMSO at 25 mg/mL.

Take 100 µL of the DMSO stock solution and add it to 400 µL of PEG300. Mix thoroughly.

Add 50 µL of Tween-80 to the mixture and mix until uniform.

Add 450 µL of saline to bring the total volume to 1 mL. The resulting suspension is suitable

for oral or intraperitoneal administration.

Protocol 2: Corn Oil Suspension (2.5 mg/mL)[19]

Prepare a stock solution of m-(Trifluoromethyl)cinnamic acid in DMSO at 25 mg/mL.

Take 100 µL of the DMSO stock solution and add it to 900 µL of corn oil.

Mix thoroughly by vortexing or sonication to achieve a uniform suspension.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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